Cas no 35826-82-5 (3H-Naphtho[2,1,8-mna]thioxanthen-3-one,1-methoxy-2-phenyl-)

• Product Name: 3H-Naphtho[2,1,8-mna]thioxanthen-3-one,1-methoxy-2-phenyl-
• CAS No: 35826-82-5
• MF: C₂₆H₁₆O₂S
• MW: 392.469045639038
• CID: 312170
• PubChem ID: 14511993
• Update Time: 2025-04-19

3H-Naphtho[2,1,8-mna]thioxanthen-3-one,1-methoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Naphtho[2,1,8-mna]thioxanthen-3-one,1-methoxy-2-phenyl-
• 1-Methoxy-2-phenyl-3H-naphtho(2,1,8-mna)thioxanthen-3-one
• 1-methoxy-2-phenyl-3H-naphto<2,1,8-mna>thioxanthene-3-one
• EINECS 252-741-6
• 8LXD7443QB
• UNII-8LXD7443QB
• DTXSID80189362
• 3H-NAPHTHO(2,1,8-MNA)THIOXANTHEN-3-ONE, 1-METHOXY-2-PHENYL-
• NS00057899
• 35826-82-5

• Inchi： 1S/C26H16O2S/c1-28-26-19-12-11-17-16-9-5-6-10-20(16)29-21-14-13-18(23(19)24(17)21)25(27)22(26)15-7-3-2-4-8-15/h2-14H,1H3
• InChI Key： AEJVUKBFJZTFCE-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=CC=C3C(=C(C4C=CC=CC=4)C(C4C=CC1=C2C3=4)=O)OC

Computed Properties

• Exact Mass: 392.08718
• Monoisotopic Mass: 392.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 667.4°Cat760mmHg
• Flash Point: 356.9°C
• Refractive Index: 1.784
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes